Cas no 917762-08-4 (1,4-Benzenedicarbonitrile, 2,5-bis[2-(2,5-dicyanophenyl)ethenyl]-)

1,4-Benzenedicarbonitrile, 2,5-bis[2-(2,5-dicyanophenyl)ethenyl]- structure
917762-08-4 structure
Product Name:1,4-Benzenedicarbonitrile, 2,5-bis[2-(2,5-dicyanophenyl)ethenyl]-
CAS No:917762-08-4
MF:C28H12N6
MW:432.435084342957
CID:784831
PubChem ID:71428420
Update Time:2025-04-19

1,4-Benzenedicarbonitrile, 2,5-bis[2-(2,5-dicyanophenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarbonitrile, 2,5-bis[2-(2,5-dicyanophenyl)ethenyl]-
    • 2,5-bis[2-(2,5-dicyanophenyl)ethenyl]benzene-1,4-dicarbonitrile
    • 2,2'-[(2,5-Dicyano-1,4-phenylene)di(ethene-2,1-diyl)]di(benzene-1,4-dicarbonitrile)
    • 917762-08-4
    • DTXSID30847147
    • Inchi: 1S/C28H12N6/c29-13-19-1-3-25(15-31)21(9-19)5-7-23-11-28(18-34)24(12-27(23)17-33)8-6-22-10-20(14-30)2-4-26(22)16-32/h1-12H
    • InChI Key: SOESXPWDHVPQFP-UHFFFAOYSA-N
    • SMILES: N#CC1C=C(C=CC2C=C(C#N)C=CC=2C#N)C(C#N)=CC=1C=CC1C=C(C#N)C=CC=1C#N

Computed Properties

  • Exact Mass: 432.11234441g/mol
  • Monoisotopic Mass: 432.11234441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 4
  • Complexity: 1020
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 4.8
  • Topological Polar Surface Area: 143Ų

1,4-Benzenedicarbonitrile, 2,5-bis[2-(2,5-dicyanophenyl)ethenyl]- Related Literature

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